N-((4-(2-ethyl-6-methylphenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-(2-ethyl-6-methylphenyl)-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C27H27FN4O2S/c1-4-20-7-5-6-18(2)25(20)32-24(16-29-26(33)21-10-14-23(34-3)15-11-21)30-31-27(32)35-17-19-8-12-22(28)13-9-19/h5-15H,4,16-17H2,1-3H3,(H,29,33)
• InChI Key: MADKCXUHQZIRTM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N2C(=NN=C2SCC3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C27H27FN4O2S
• Molecular Weight: 490.6 g/mol

Description

N-((4-(2-ethyl-6-methylphenyl)-5-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C27H27FN4O2S and its molecular weight is 490.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Screening

The synthesis of derivatives incorporating the 1,2,4-triazole ring has been extensively studied for their potential antimicrobial activities. Compounds synthesized include a series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds have been evaluated for their in vitro antibacterial activity against Gram-positive and Gram-negative bacteria, as well as their inhibitory action against fungi. The discovery of thiazole derivatives may offer valuable therapeutic interventions for treating microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Anti-Angiogenic and Anticancer Activity

Explorations into the anticancer properties of triazole derivatives have led to the synthesis of novel compounds with significant anti-angiogenic activity. These compounds outperform certain standards in bioassays, indicating their potential as effective anticancer agents. The synthesis of new benzothiazole acylhydrazones, for example, has been investigated for their probable anticancer activity against various cancer cell lines, revealing the potential of benzothiazole derivatives in modulating antitumor properties (Osmaniye et al., 2018).

Molecular Stabilities and Docking Studies

Further research into the molecular stability and docking studies of benzimidazole derivatives bearing the 1,2,4-triazole ring has been conducted to understand the mechanism behind their anti-cancer properties. These studies provide insights into the most stable states of these structures, their interactions with the EGFR binding pocket, and their potential as anticancer agents based on binding affinity calculations (Karayel, 2021).